Cas no 631-07-2 (5-ethyl-5-phenylimidazolidine-2,4-dione)

• Product Name: 5-ethyl-5-phenylimidazolidine-2,4-dione
• CAS No: 631-07-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 507402
• PubChem ID: 91480
• Update Time: 2025-11-01

5-ethyl-5-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-ethyl-5-phenyl-
• rac N-Desmethyl Mephenytoin
• 5-Ethyl-5-phenylimidazolidine-2,4-dione
• (+/-)-5-ETHYL-5-PHENYLHYDANTOIN
• (±)-Nirvanol
• (±)-5-Ethyl-5-phenyl-2,4-imidazolidinedione
• (±)-5-Ethyl-5-phenylhydantoin
• Ethylphenylhydantoin
• SR-01000317290
• (+/-)-5-Ethyl-5-phenyl-2,4-imidazolidinedione
• imidazolidine-2,4-dione, 5-ethyl-5-phenyl-
• 5-Phenyl-5-ethylhydantoin
• DB-054828
• Oprea1_683047
• AKOS022104892
• AKOS000263617
• UNII-23SM1FA1AK
• Oprea1_300355
• EN300-04353
• F0239-0674
• Nirvanol
• CHEBI:79441
• (+-)-Nirvanol
• CHEMBL1438
• J-517475
• J-650236
• 2,4-Imidazolidinedione, 5-ethyl-5-phenyl-
• AC-16032
• EINECS 211-150-3
• 5-ethyl-2-hydroxy-5-phenyl-1,5-dihydro-4H-imidazol-4-one
• Hydantoin, 5-ethyl-5-phenyl-
• NSC 150466
• SCHEMBL2191989
• NCGC00165925-01
• 5-Ethyl-5-phenyl-2,4-imidazolidinedione
• NSC150466
• SR-01000317290-1
• Z56757176
• 5-ETHYL-5-PHENYL-1H-IMIDAZOLE-2,4(3H,5H)-DIONE
• 2,4-Imidazolidinedione, 5-ethyl-5-phenyl-, (+-)-
• 5-Ethyl-5-phenylhydantoin
• NSC-150466
• G19607
• 2216-93-5
• STK285748
• normephenytoin
• NS00015476
• 2, 5-ethyl-5-phenyl-
• 5-Ethyl-5-phenyl-1h-imidazolidin-2,4-dione
• (+/-)-5-ethyl-5-phenyl-imidazolidine-2,4-dione
• 5-Ethyl-5-phenyl-imidazolidine-2,4-dione
• DTXSID80874185
• NSC33388
• Q7040139
• DB-054407
• HMS1680D20
• Hydantoin, 5-ethyl-5-phenyl-, (+-)-
• (+/-)-Nirvanol
• 5-ethyl-5-phenyl-hydantoin
• (RS)-5-Ethyl-5-phenyl-2,4-imidazolidinedione
• MFCD00022401
• STL309598
• AKOS016046645
• desmethylmephenytoin
• NSC 33388
• (+-)-5-Ethyl-5-phenylhydantoin
• NSC-33388
• 631-07-2
• 23SM1FA1AK
• 5-ethyl-5-phenylimidazolidine-2,4-dione

• MDL： MFCD00022401
• Inchi： 1S/C11H12N2O2/c1-2-11(8-6-4-3-5-7-8)9(14)12-10(15)13-11/h3-7H,2H2,1H3,(H2,12,13,14,15)
• InChI Key： UDTWZFJEMMUFLC-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)(CC)NC(N1)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.1754 (rough estimate)
• Melting Point: 195-200°C
• Boiling Point: 342.72°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• Solubility: acetone: soluble
• PSA: 58.20000
• LogP: 1.78890

5-ethyl-5-phenylimidazolidine-2,4-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• RTECS：MU2452000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-ethyl-5-phenylimidazolidine-2,4-dione

Comprehensive Overview of 5-Ethyl-5-Phenylimidazolidine-2,4-Dione (CAS No. 631-07-2): Properties, Applications, and Industry Insights

5-Ethyl-5-phenylimidazolidine-2,4-dione (CAS No. 631-07-2), a specialized heterocyclic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This imidazolidine-2,4-dione derivative is characterized by an ethyl group and a phenyl ring attached to the central core, which influences its physicochemical properties and reactivity. Researchers and industry professionals frequently search for terms like "5-ethyl-5-phenylimidazolidine-2,4-dione synthesis," "CAS 631-07-2 applications," and "imidazolidinedione derivatives," reflecting growing interest in its potential uses.

The compound's molecular structure (C₁₁H₁₂N₂O₂) exhibits a hydantoin-like framework, making it relevant to studies on bioactive molecules. Recent trends highlight its exploration in drug discovery, particularly as a scaffold for central nervous system (CNS) targeting agents. Discussions on platforms like PubMed and ResearchGate often link 631-07-2 to investigations of neuroprotective effects or enzyme inhibition, aligning with the broader demand for neurological disorder therapeutics. Notably, its lipophilicity (logP ~1.8) and moderate solubility profile are frequently analyzed in QSAR modeling studies.

From an industrial perspective, 5-ethyl-5-phenylimidazolidine-2,4-dione serves as a precursor in fine chemical synthesis. Manufacturers emphasize its role in producing specialty intermediates for agrochemicals and pharmaceutical excipients. Analytical techniques such as HPLC purity testing (typically >98%) and NMR characterization are critical for quality control, as evidenced by supplier specifications on platforms like ChemSrc and Sigma-Aldrich. The compound's stability under ambient conditions (decomposition >200°C) makes it suitable for long-term storage, a practical advantage for supply chain logistics.

Emerging applications include its use in material science, where researchers investigate its incorporation into polymeric matrices for controlled-release systems. This aligns with the surge in searches for "smart material additives" and "biodegradable polymers." Environmental considerations are also prominent, with OECD 301 biodegradation tests indicating moderate persistence, prompting development of green synthesis routes using catalytic methods to reduce waste generation.

Regulatory aspects of CAS 631-07-2 comply with major chemical inventories (REACH, TSCA), though users often query "5-ethyl-5-phenylimidazolidine SDS" for workplace safety guidance. The compound's LD50 data (oral rat >2000 mg/kg) classifies it as low acute toxicity, but proper PPE protocols remain essential during handling. Recent patent analyses reveal innovative applications in photoresist formulations for electronics manufacturing, connecting to the booming semiconductor materials market.

Future research directions may explore chiral resolution of its stereoisomers for asymmetric synthesis, addressing the pharmaceutical industry's need for enantiopure building blocks. With increasing digitalization, computational studies using molecular docking software could further elucidate its protein-binding affinities, potentially unlocking new therapeutic avenues. The compound's versatility ensures its continued relevance across multiple scientific disciplines.